Cas no 110081-48-6 (Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester)

• Product Name: Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester
• CAS No: 110081-48-6
• MF: C₁₁H₁₄N₄O₆
• MW: 298.252062320709
• CID: 162545
• PubChem ID: 9588539
• Update Time: 2025-04-19

Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[1-(aminocarbonyl)-2-[(5-nitro-2-furanyl)methylene]hydrazinyl]-, propyl ester
• Hydantoicacid, 3-(5-nitrofurfurylideneamino)-, propyl ester (6CI)
• propyl 2-[carbamoyl-[(E)-(5-nitrofuran-2-yl)methylideneamino]amino]acetate
• Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy [Polish]
• Hydantoic acid, 3-(5-nitrofurfurylideneamino)-, propyl ester
• 110081-48-6
• BRN 0334150
• DTXSID90149139
• 4-17-00-04473 (Beilstein Handbook Reference)
• Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy
• 2-Semicarbazidoacetic acid, 1-(5-nitrofurfurylidene)-, propyl ester

• Inchi： 1S/C11H14N4O6/c1-2-5-20-10(16)7-14(11(12)17)13-6-8-3-4-9(21-8)15(18)19/h3-4,6H,2,5,7H2,1H3,(H2,12,17)/b13-6+
• InChI Key： DWEDRYUOOYRBBB-AWNIVKPZSA-N
• SMILES： O(C(CN(C(N)=O)/N=C/C1=CC=C([N+](=O)[O-])O1)=O)CCC

Computed Properties

• Exact Mass: 298.09142
• Monoisotopic Mass: 298.091334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 1.2

Experimental Properties

• Density: 1.45
• Boiling Point: 454.6°Cat760mmHg
• Flash Point: 228.8°C
• Refractive Index: 1.592
• PSA: 141.27
• LogP: 1.89260